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Compound of Interest

Compound Name: Oleth-3

Cat. No.: B1516117

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for the handling of Oleth-3. Adherence to these procedures is critical for
ensuring a safe laboratory environment and minimizing risk.

Understanding the Hazards

Oleth-3, a polyoxyethylene glycol ether of oleyl alcohol, is primarily used as an emulsifier and
surfactant.[1][2] While widely used in various industries, it is crucial to recognize its potential
hazards in a laboratory setting. The primary risks associated with Oleth-3 are:

» Skin and Eye Irritation: Direct contact can cause mild to moderate skin and eye irritation.[1]

[2]

 Ingestion: While not considered highly toxic, ingestion may cause gastrointestinal irritation.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense against accidental exposure. The
following PPE is mandatory when handling Oleth-3.

Recommended Personal Protective Equipment
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PPE Category

Specification

Rationale

Eye Protection

Chemical splash goggles or
safety glasses with side

shields.

Protects against splashes and
aerosols, preventing eye

irritation.

Hand Protection

Nitrile or Neoprene gloves.

Provides a barrier against
direct skin contact and

potential irritation.

Body Protection

A standard laboratory coat or
chemical-resistant apron worn

over long-sleeved clothing.

Protects skin from accidental

spills and splashes.

Footwear

Closed-toe shoes.

Prevents exposure from spills.

Respiratory

Generally not required under
normal, well-ventilated
conditions. A NIOSH-approved
respirator may be necessary if
aerosols are generated or

ventilation is inadequate.[3]

Minimizes inhalation of

aerosols.

Glove Selection and Use

While specific chemical resistance data for Oleth-3 is not readily available, nitrile and neoprene

gloves are recommended based on their general resistance to alcohols and surfactants.[4][5]

* Inspection: Always inspect gloves for tears, punctures, or degradation before use.

» Donning and Doffing: Don and doff gloves correctly to avoid contaminating your hands.

o Disposal: Dispose of used gloves in the appropriate laboratory waste container. Do not reuse

disposable gloves.

Operational Plan: Safe Handling and Storage
Engineering Controls
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e Ventilation: Work in a well-ventilated area, such as a chemical fume hood, especially when
heating or creating aerosols.

o Eyewash and Safety Shower: Ensure that a properly functioning eyewash station and safety
shower are readily accessible in the immediate work area.

Procedural Guidance

o Preparation: Before handling Oleth-3, ensure all necessary PPE is donned correctly and the
work area is clear of clutter.

o Dispensing: When transferring or dispensing Oleth-3, do so carefully to avoid splashing and
the generation of aerosols.

e Heating: If heating is required, use a controlled heating source such as a water bath or
heating mantle. Avoid open flames.

o Cleaning: Clean any spills immediately with an appropriate absorbent material.

Storage

o Store Oleth-3 in a tightly sealed, properly labeled container.

» Keep in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.

Disposal Plan

Proper disposal of Oleth-3 and contaminated materials is essential to prevent environmental
contamination and ensure regulatory compliance.

Waste Characterization

Oleth-3 is an ethoxylated alcohol and is generally considered to be readily biodegradable.[6] It
is not typically classified as a hazardous waste for transport.[7] However, it is the responsibility
of the waste generator to determine if the waste meets the criteria of a hazardous waste
according to local, state, and federal regulations.
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Disposal Procedures

o Unused Product: Dispose of unused Oleth-3 as chemical waste through your institution's
hazardous waste management program. Do not pour down the drain.

o Contaminated Materials: All materials contaminated with Oleth-3, such as gloves, absorbent
pads, and empty containers, should be collected in a designated and properly labeled waste
container.

o Spill Cleanup: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to
soak up the liquid. Collect the absorbed material and place it in a sealed container for

disposal.
Property Value

] Poly(oxy-1,2-ethanediyl), .alpha.-(92)-9-
Chemical Name
octadecen-1-yl-.omega.-hydroxy-

CAS Number 9004-98-2

Appearance Clear to slightly hazy liquid

Molecular Weight (approx.) ~400 g/mol

pH (1% aqueous solution) 50-7.0

Boiling Point > 200 °C

Solubility in Water Dispersible

Occupational Exposure Limits Not Established (OSHA PEL, ACGIH TLV)

Note: Occupational Exposure Limits (OELS) for Oleth-3 have not been established by major
regulatory agencies such as OSHA or ACGIH.

Visual Workflow Diagrams

The following diagrams illustrate the key decision-making processes for ensuring safety when
handling Oleth-3.
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PPE Selection Workflow for Oleth-3 Handling
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Disposal Plan for Oleth-3 Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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